Cas no 312923-12-9 (N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide)

N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide is a specialized benzamide derivative featuring a benzoyl group at the ortho position relative to the amide linkage, along with chloro and difluoro substituents on the phenyl rings. This compound exhibits notable structural rigidity and electronic properties due to its substitution pattern, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of halogen and fluorine groups enhances its reactivity in cross-coupling reactions and potential bioactivity. Its well-defined molecular structure allows for precise modifications, facilitating applications in drug discovery and material science. The compound is typically characterized by high purity and stability under standard conditions.

N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide structure

312923-12-9 structure

Product Name:N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide

CAS No:312923-12-9

MF:C₂₀H₁₂ClF₂NO₂

MW:371.764591217041

MDL:MFCD02084064

CID:1056965

Update Time:2025-05-19

N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

- N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide
- MDL： MFCD02084064
- Inchi： 1S/C20H12ClF2NO2/c21-14-7-9-18(15(11-14)19(25)12-4-2-1-3-5-12)24-20(26)13-6-8-16(22)17(23)10-13/h1-11H,(H,24,26)
- InChI Key： XJQJSWAEHGBVPA-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=C1)C(C1C=CC=CC=1)=O)NC(C1C=CC(=C(C=1)F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 26
Rotatable Bond Count: 5

N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019093075-250mg	N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide	312923-12-9	95%	250mg	$224.54	2023-09-02
Alichem	A019093075-1g	N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide	312923-12-9	95%	1g	$527.68	2023-09-02
Alichem	A019093075-5g	N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide	312923-12-9	95%	5g	$882.00	2023-09-02
abcr	AB451487-250 mg	N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide; .	312923-12-9		250mg	€206.00	2023-04-22
abcr	AB451487-1 g	N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide; .	312923-12-9		1g	€528.00	2023-04-22
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N36780-250mg	N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide	312923-12-9	95%	250mg	￥1259.0	2022-04-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D851492-250mg	N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide	312923-12-9	≥95%	250mg	755.10	2021-05-17
eNovation Chemicals LLC	D781482-0.25g	N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide	312923-12-9	>95%	0.25g	$100	2024-07-20
eNovation Chemicals LLC	D781482-1g	N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide	312923-12-9	>95%	1g	$320	2024-07-20
eNovation Chemicals LLC	D254673-0.25g	N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide	312923-12-9	97%	0.25g	$265	2023-09-02

N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide Related Literature

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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide

Comprehensive Overview of N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide (CAS No. 312923-12-9)

N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide (CAS No. 312923-12-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its benzoyl and difluorobenzamide moieties, exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for further study.

The compound's chemical structure features a chlorophenyl group attached to a benzamide core, with difluoro substitutions enhancing its electronic properties. This configuration is often explored in medicinal chemistry for designing enzyme inhibitors or receptor modulators. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds in high-throughput screening, where 312923-12-9 could play a pivotal role.

From a synthetic chemistry perspective, N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide is synthesized through multi-step organic reactions, often involving amide coupling and aromatic substitution. Its thermal stability and solubility in common organic solvents make it suitable for various industrial applications. Notably, its fluorinated components align with the growing demand for fluorine-containing compounds in advanced materials.

In the context of sustainability, researchers are investigating eco-friendly synthesis routes for CAS No. 312923-12-9, leveraging green chemistry principles. This aligns with global efforts to reduce carbon footprints in chemical manufacturing. Additionally, its potential role in biodegradable polymers or catalysts is under exploration, addressing contemporary environmental concerns.

The compound's spectroscopic properties, such as NMR and mass spectrometry profiles, are well-documented, aiding in its identification and purity assessment. Analytical chemists frequently reference these data for quality control in pharmaceutical formulations. Moreover, computational studies using molecular docking tools have predicted its binding affinity to biological targets, sparking interest in personalized medicine applications.

As the scientific community continues to explore N-(2-Benzoyl-4-chlorophenyl)-3,4-difluorobenzamide, its versatility in cross-disciplinary research becomes evident. Whether in drug development, material engineering, or environmental science, this compound exemplifies the intersection of innovation and practicality. Future studies may uncover novel applications, solidifying its relevance in modern chemistry.